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An In-depth Technical Guide to 3-Chloropropyltrichlorosilane: Properties, Reactivity, and

Applications

Abstract
This technical guide provides a comprehensive overview of 3-Chloropropyltrichlorosilane
(CPTCS), a bifunctional organosilicon compound of significant interest to researchers,

chemists, and material scientists. CPTCS serves as a crucial chemical intermediate and a

versatile coupling agent, bridging the interface between inorganic and organic materials. This

document delves into its core chemical properties, molecular structure, fundamental reactivity

—including its characteristic hydrolysis and surface modification mechanisms—and its principal

applications. A detailed experimental protocol for the surface functionalization of silica

nanoparticles is provided, alongside essential safety and handling information, to offer a

complete scientific resource for professionals in research and development.

Introduction
3-Chloropropyltrichlorosilane, CAS number 2550-06-3, is a colorless liquid characterized by

a pungent odor.[1][2] As an organosilane, its structure is uniquely bifunctional. It possesses a

hydrolyzable trichlorosilyl group (-SiCl₃) at one end and a reactive chloropropyl group (-

CH₂CH₂CH₂Cl) at the other. This dual reactivity is the cornerstone of its utility. The trichlorosilyl

group enables the molecule to form strong, covalent bonds with inorganic substrates rich in

hydroxyl groups, such as glass, silica, and metal oxides.[3][4] Simultaneously, the terminal

chloro group provides a reactive site for subsequent organic reactions, allowing for the covalent
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attachment of a wide array of organic functionalities. This unique capability makes CPTCS an

indispensable coupling agent for enhancing adhesion in composites, a surface modifier for

tailoring material properties, and a fundamental building block for the synthesis of more

complex organofunctional silanes.[1][5][6]

Molecular Structure and Physicochemical
Properties
The structure of 3-Chloropropyltrichlorosilane consists of a central silicon atom bonded to

three chlorine atoms and a 3-chloropropyl group.[2] The Si-Cl bonds are highly susceptible to

hydrolysis, while the C-Cl bond allows for conventional organic transformations.

Caption: Molecular structure of 3-Chloropropyltrichlorosilane.

Physicochemical Data
The key physical and chemical properties of 3-Chloropropyltrichlorosilane are summarized

in the table below, compiled from various technical sources.

Property Value References

Molecular Formula C₃H₆Cl₄Si [2][7][8][9]

Molecular Weight 211.98 g/mol [7]

Appearance Colorless to pale yellow liquid [1][2]

Density 1.35 - 1.360 g/cm³ at 20-25°C [1][7][8]

Boiling Point 181.5 °C / 81 °C @ 27 hPa [7][8]

Flash Point 80 - 89 °C [1][7]

Refractive Index ~1.465 [8]

CAS Number 2550-06-3 [2][7][8]

EC Number 219-844-8 [7]

InChI Key
OOXSLJBUMMHDKW-

UHFFFAOYSA-N
[2][7]
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Spectroscopic data, including ¹H NMR, ¹³C NMR, and IR spectra, are available in public

databases and serve to confirm the compound's structure.[9][10][11]

Chemical Reactivity and Mechanisms
The utility of CPTCS is governed by the distinct reactivity of its two functional ends.

Hydrolysis of the Trichlorosilyl Group
The most critical reaction of CPTCS is the rapid hydrolysis of its silicon-chlorine (Si-Cl) bonds

upon contact with water or atmospheric moisture.[2][12] This reaction proceeds in a stepwise

manner, replacing the chlorine atoms with hydroxyl groups to form highly reactive silanetriols

(R-Si(OH)₃) and releasing hydrochloric acid (HCl) as a byproduct.[2][13]

Reaction: Cl₃Si(CH₂)₃Cl + 3 H₂O → (HO)₃Si(CH₂)₃Cl + 3 HCl

These silanol intermediates are unstable and readily undergo self-condensation, forming stable

siloxane (Si-O-Si) bonds and releasing water.[14][15] This process can lead to the formation of

oligomeric or polymeric polysiloxane networks. The rate and extent of this reaction are

influenced by factors such as water concentration, pH, and the presence of catalysts.[16][17]

Surface Grafting Mechanism
When CPTCS is introduced to an inorganic substrate possessing surface hydroxyl groups (e.g.,

silica, glass, metal oxides), the hydrolysis mechanism facilitates covalent bonding. The silanol

groups formed during hydrolysis react with the substrate's surface -OH groups, forming a

durable Si-O-Substrate bond and anchoring the chloropropyl functionality to the surface.[4][18]

A subsequent heating or curing step is often employed to drive the condensation reaction to

completion and remove byproducts, resulting in a stable, functionalized surface.

Step 1: Hydrolysis
Step 2: Surface Reaction & Condensation

Cl₃Si-(CH₂)₃Cl + 3 H₂O (HO)₃Si-(CH₂)₃Cl
+ 3 HCl Substrate-OHInteraction Substrate-O-Si(OH)₂-(CH₂)₃Cl

Condensation
(-H₂O) Crosslinked Siloxane LayerSelf-Condensation
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Caption: General mechanism for CPTCS hydrolysis and surface modification.

Synthesis and Manufacturing
The primary industrial synthesis of 3-Chloropropyltrichlorosilane is achieved through the

hydrosilylation (also known as silicon-hydrogen addition) of allyl chloride (3-chloropropene) with

trichlorosilane (HSiCl₃).[6][19] This reaction is typically catalyzed by platinum-based catalysts,

such as chloroplatinic acid.[19][20]

Reaction: CH₂=CHCH₂Cl + HSiCl₃ --(Pt catalyst)--> Cl₃SiCH₂CH₂CH₂Cl

The process requires careful control of reaction conditions, including temperature and reactant

molar ratios, to maximize the yield of the desired gamma-isomer and minimize side reactions.

[19]

Core Applications in Research and Industry
CPTCS is a versatile tool employed across various scientific and industrial domains.

Coupling Agent: In the manufacturing of composites, CPTCS enhances the adhesion

between inorganic fillers (like glass fibers or silica) and organic polymer matrices (such as

epoxy or rubber).[1] This improved interfacial bonding leads to materials with superior

mechanical properties, including increased strength and heat resistance.[1][3]

Surface Modification: CPTCS is widely used to functionalize surfaces.[1][2] It can render

hydrophilic surfaces hydrophobic or serve as a foundational layer for attaching other

molecules.[18][21] This is critical in applications like creating water-repellent coatings,

modifying chromatography media, and preparing surfaces for immobilizing catalysts or

biomolecules.[3][22]

Chemical Intermediate: As a basic monomer, CPTCS is the starting material for a wide range

of other organofunctional silanes.[5][6] The terminal chloro group can be displaced by

nucleophiles such as amines, thiols, or cyanides to produce aminosilanes, mercaptosilanes,

and other specialized coupling agents used in adhesives, sealants, and coatings.
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Experimental Protocol: Surface Modification of
Silica Nanoparticles
This protocol provides a generalized procedure for the functionalization of silica nanoparticles

(SNPs) with CPTCS in a non-aqueous solvent. The rationale is to create a hydrophobic

chloropropyl-terminated surface on the hydrophilic SNPs.

Materials:

Silica Nanoparticles (SNPs)

3-Chloropropyltrichlorosilane (CPTCS), ≥98%

Anhydrous Toluene

Anhydrous Ethanol (for washing)

Nitrogen or Argon gas supply

Procedure:

Nanoparticle Preparation:

Dry the silica nanoparticles in a vacuum oven at 120°C overnight to remove adsorbed

water. Rationale: Water in the reaction mixture will cause CPTCS to self-condense into

polysiloxanes in solution rather than reacting with the nanoparticle surface.

Disperse a known amount of dried SNPs (e.g., 1.0 g) in anhydrous toluene (e.g., 50 mL) in

a round-bottom flask equipped with a magnetic stirrer.

Sonicate the suspension for 15 minutes to ensure a uniform dispersion.

Silanization Reaction:

Place the flask under an inert atmosphere (N₂ or Ar). Rationale: This prevents atmospheric

moisture from entering the reaction.
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With vigorous stirring, add a calculated amount of CPTCS (e.g., 1-5% w/w relative to

SNPs) to the suspension via syringe. Rationale: The amount of silane can be tuned to

control the surface grafting density.

Heat the reaction mixture to reflux (approx. 110°C for toluene) and maintain for 4-6 hours.

Rationale: Elevated temperature accelerates the condensation reaction between the

silane and the surface hydroxyl groups of the silica.

Washing and Purification:

Cool the reaction mixture to room temperature.

Centrifuge the suspension to pellet the functionalized nanoparticles.

Discard the supernatant, which contains unreacted CPTCS and byproducts.

Re-disperse the nanoparticle pellet in anhydrous toluene and centrifuge again. Repeat this

washing step twice. Rationale: This removes physically adsorbed silane molecules.

Perform a final wash with anhydrous ethanol to remove residual toluene.

Curing and Final Product:

Dry the washed nanoparticles in a vacuum oven at 80-100°C for 2-4 hours. Rationale:

This curing step drives the final condensation of any remaining surface silanol groups,

creating a more stable and cross-linked surface layer.

The resulting product is a free-flowing powder of CPTCS-functionalized silica

nanoparticles.
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Caption: Workflow for surface functionalization of silica nanoparticles.

Safety, Handling, and Storage
CPTCS is a hazardous chemical that requires strict safety protocols.

Hazards: It is corrosive and can cause severe skin burns and eye damage.[7][23] Upon

contact with water, it releases corrosive hydrogen chloride gas.[2] It is also combustible.[7]
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Handling: Always handle CPTCS in a well-ventilated chemical fume hood.[24][25] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves

(neoprene or nitrile), safety goggles, and a lab coat.[26][27] Ensure an eyewash station and

safety shower are readily accessible.[24][27]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible materials such as water, acids, alcohols, and oxidizing agents.[25][26] Store

under an inert atmosphere (e.g., dry nitrogen) to prevent degradation from moisture.[24][26]

GHS Hazard Information
Pictogram Signal Word Hazard Statement

GHS05 (Corrosion) Danger
H314: Causes severe skin

burns and eye damage.

Supplemental
EUH014: Reacts violently with

water.

Conclusion
3-Chloropropyltrichlorosilane is a highly versatile and reactive organosilane that plays a

pivotal role in materials science. Its bifunctional nature allows it to act as a molecular bridge,

covalently linking inorganic surfaces to organic polymers and functionalities. This capability is

leveraged in a broad spectrum of applications, from reinforcing composite materials to creating

advanced functional surfaces. A thorough understanding of its chemical properties, reactivity,

and handling requirements is essential for its safe and effective use in both academic research

and industrial innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. innospk.com [innospk.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/53781.pdf
https://www.fishersci.pt/store/msds?partNumber=11365129&countryCode=PT&language=en
http://www.gelest.com/wp-content/uploads/product_msds/SIC2410.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17770&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/53781.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17770&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.pt/store/msds?partNumber=11365129&countryCode=PT&language=en
http://www.gelest.com/wp-content/uploads/product_msds/SIC2410.0-msds.pdf
https://pim-resources.coleparmer.com/sds/53781.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SIC2410.0-msds.pdf
https://www.benchchem.com/product/b1580857?utm_src=pdf-body
https://www.benchchem.com/product/b1580857?utm_src=pdf-custom-synthesis
https://innospk.com/en/?news/TZE-3-chloropropyl-1-trichlorosilane-properties-applications-and-industry-insights
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. CAS 2550-06-3: Trichloro(3-chloropropyl)silane [cymitquimica.com]

3. 3-CHLOROPROPYLTRIMETHOXYSILANE, 98% | [gelest.com]

4. nbinno.com [nbinno.com]

5. CG-101 (CAS 10025-78-2),CG-102 (CAS 2487-90-3),CG-201 (CAS 2550-06-3).
[silanecouplingagent.com]

6. CN104086582B - 3-chloropropyl trialkoxy silane clean preparation method - Google
Patents [patents.google.com]

7. (3-Chloropropyl)trichlorosilane for synthesis 2550-06-3 [sigmaaldrich.com]

8. echemi.com [echemi.com]

9. Trichloro(3-chloropropyl)silane | C3H6Cl4Si | CID 75693 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. 3-Chloropropyltrichlorosilane(2550-06-3) 1H NMR [m.chemicalbook.com]

11. spectrabase.com [spectrabase.com]

12. Trichlorosilane | Cl3HSi | CID 24811 - PubChem [pubchem.ncbi.nlm.nih.gov]

13. US7208617B2 - Hydrolysis of chlorosilanes - Google Patents [patents.google.com]

14. researchgate.net [researchgate.net]

15. Trichlorosilane - Wikipedia [en.wikipedia.org]

16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. nbinno.com [nbinno.com]

19. CN1040538C - Method for preparation of 3-chloropropyl trichloro-silane - Google Patents
[patents.google.com]

20. JP3427145B2 - Method for producing 3-chloropropyltrimethoxysilane - Google Patents
[patents.google.com]

21. archium.ateneo.edu [archium.ateneo.edu]

22. researchgate.net [researchgate.net]

23. (3-Chloropropyl)trichlorosilane for synthesis 2550-06-3 [sigmaaldrich.com]

24. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

25. fishersci.pt [fishersci.pt]

26. gelest.com [gelest.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://cymitquimica.com/cas/2550-06-3/
https://www.gelest.com/product/SIC2410.0/
https://www.nbinno.com/article/other-organic-chemicals/role-of-3-chloropropyltriethoxysilane-in-antimicrobial-functional-surface-treatments-ke
http://www.silanecouplingagent.com/products.html
http://www.silanecouplingagent.com/products.html
https://patents.google.com/patent/CN104086582B/en
https://patents.google.com/patent/CN104086582B/en
https://www.sigmaaldrich.com/TW/zh/product/mm/842016
https://www.echemi.com/products/pid_Seven16911-3-chloropropyltrichlorosilane.html
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloro_3-chloropropyl_silane
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloro_3-chloropropyl_silane
https://m.chemicalbook.com/SpectrumEN_2550-06-3_1HNMR.htm
https://spectrabase.com/spectrum/FNHlGI6pYqm
https://pubchem.ncbi.nlm.nih.gov/compound/Trichlorosilane
https://patents.google.com/patent/US7208617B2/en
https://www.researchgate.net/figure/pH-Variation-during-the-hydrolysis-of-3-chloropropyltri-methoxysilane-in-the_fig1_236034471
https://en.wikipedia.org/wiki/Trichlorosilane
https://www.researchgate.net/figure/Typical-hydrolysis-reaction-mechanisms-of-chlorosilanes-with-water-tetramer-with-both_fig2_311090284
https://www.researchgate.net/publication/269468945_Theoretical_study_of_the_hydrolysis_of_chlorosilane
https://www.nbinno.com/article/other-organic-chemicals/understanding-3-chloropropyltriethoxysilane-applications-in-surface-modification-us
https://patents.google.com/patent/CN1040538C/en
https://patents.google.com/patent/CN1040538C/en
https://patents.google.com/patent/JP3427145B2/en
https://patents.google.com/patent/JP3427145B2/en
https://archium.ateneo.edu/cgi/viewcontent.cgi?article=1172&context=chemistry-faculty-pubs
https://www.researchgate.net/publication/262941135_Study_on_the_use_of_3-aminopropyltriethoxysilane_and_3-chloropropyltriethoxysilane_to_surface_biochemical_modification_of_a_novel_low_elastic_modulus_Ti-Nb-Hf_alloy
https://www.sigmaaldrich.com/US/en/product/mm/842016
https://pim-resources.coleparmer.com/sds/53781.pdf
https://www.fishersci.pt/store/msds?partNumber=11365129&countryCode=PT&language=en
http://www.gelest.com/wp-content/uploads/product_msds/SIC2410.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


27. fishersci.com [fishersci.com]

To cite this document: BenchChem. [3-Chloropropyltrichlorosilane chemical properties and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580857#3-chloropropyltrichlorosilane-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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